Cas no 10180-89-9 ((1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one)

(1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one structure
10180-89-9 structure
Product Name:(1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
CAS No:10180-89-9
MF:C15H18O3
MW:246.301624774933
CID:210243
PubChem ID:11118339
Update Time:2024-02-29

(1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one Chemical and Physical Properties

Names and Identifiers

    • Oxireno[2,3]azuleno[4,5-b]furan-2(3H)-one,decahydro-8a-methyl-3,6-bis(methylene)-, (3aS,6aR,7aR,8aS,8bS,8cS)-
    • Estafietin
    • (-)-Estafiatin
    • Estafiatin
    • Estafiatine
    • Oxireno[2,3]azuleno[4,5-b]furan-2(3H)-one,decahydro-8a-methyl-3,6-bis(methylene)-, [3aS-(3aa,6aa,7ab,8ab,8ba,8cb)]-
    • Staphiatin (7CI)
    • (1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan
    • 10180-89-9
    • (1S,2S,6S,10R,12R,14S)-14-methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
    • NS00094040
    • (1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
    • Inchi: 1S/C15H18O3/c1-7-4-5-9-8(2)14(16)17-13(9)12-10(7)6-11-15(12,3)18-11/h9-13H,1-2,4-6H2,3H3/t9-,10-,11+,12-,13-,15+/m0/s1
    • InChI Key: MFXYIKGJSJSAJT-MRWSCNBVSA-N
    • SMILES: O1[C@@H]2C[C@H]3C(=C)CC[C@H]4C(=C)C(=O)O[C@@H]4[C@H]3[C@]12C

Computed Properties

  • Exact Mass: 246.125594432g/mol
  • Monoisotopic Mass: 246.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8
  • XLogP3: 1.817
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.